Cas no 1899946-30-5 (rac-(1R,2R)-2-(1-methyl-1H-pyrazol-5-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,2R)-2-(1-methyl-1H-pyrazol-5-yl)cyclopropan-1-amine
• CAS No: 1899946-30-5
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• CID: 5881103
• PubChem ID: 124364816
• Update Time: 2025-10-30

rac-(1R,2R)-2-(1-methyl-1H-pyrazol-5-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(1-methyl-1H-pyrazol-5-yl)cyclopropan-1-amine
• EN300-1785924
• SCHEMBL21570128
• 1899946-30-5

• Inchi： 1S/C7H11N3/c1-10-7(2-3-9-10)5-4-6(5)8/h2-3,5-6H,4,8H2,1H3/t5-,6-/m1/s1
• InChI Key： DXTZKKDLNJEDLN-PHDIDXHHSA-N
• SMILES： N[C@@H]1C[C@H]1C1=CC=NN1C

Computed Properties

• Exact Mass: 137.095297364g/mol
• Monoisotopic Mass: 137.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 43.8Ų

Additional information on rac-(1R,2R)-2-(1-methyl-1H-pyrazol-5-yl)cyclopropan-1-amine

Rac-(1R,2R)-2-(1-Methyl-1H-Pyrazol-5-Yl)Cyclopropan-1-Amine: A Comprehensive Overview

Rac-(1R,2R)-2-(1-Methyl-1H-Pyrazol-5-Yl)Cyclopropan-1-Amine, identified by the CAS Registry Number 1899946-30-5, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structure, which combines a cyclopropane ring with a pyrazole moiety, making it a valuable substrate for exploring stereochemical and electronic effects in chemical reactions. Recent advancements in synthetic methodologies have further enhanced the accessibility of this compound, enabling researchers to probe its potential applications in drug discovery and materials science.

The core structure of rac-(1R,2R)-2-(1-methyl-1H-pyrazol-5-yl)cyclopropan-1-amine consists of a cyclopropane ring substituted with an amino group at position 1 and a pyrazole ring at position 2. The pyrazole moiety, being a five-membered aromatic heterocycle with two nitrogen atoms, contributes to the compound's electronic properties and potential for hydrogen bonding. This makes it an attractive candidate for studying interactions in biological systems. Recent studies have highlighted the role of such heterocycles in modulating the pharmacokinetic profiles of bioactive molecules, underscoring the importance of this compound in medicinal chemistry.

One of the most intriguing aspects of rac-(1R,2R)-2-(1-methyl-1H-pyrazol-5-Yl)Cyclopropan-1-Amine is its stereochemistry. The (1R,2R) configuration introduces a specific spatial arrangement that can influence both its physical properties and reactivity. Researchers have leveraged this stereochemistry to investigate enantioselective synthesis methods, which are critical for producing chiral compounds with high enantiomeric excess—a requirement for many pharmaceutical applications. Recent breakthroughs in asymmetric catalysis have provided novel pathways for synthesizing this compound, further solidifying its role in modern organic synthesis.

The synthesis of rac-(1R,2R)-2-(1-methyl-1H-pyrazol-5-Yl)Cyclopropan-1-Amine typically involves multi-step processes that require precise control over reaction conditions to achieve the desired stereochemical outcome. One common approach involves the coupling of a cyclopropylamine derivative with a pyrazole precursor under catalytic conditions. This method not only ensures high yields but also allows for functional group compatibility, making it amenable to further modifications. The ability to synthesize this compound efficiently has opened new avenues for exploring its reactivity and utility in various chemical transformations.

In terms of applications, rac-(1R,2R)-2-(1-methyl-1H-pyrazol-5-Yl)Cyclopropan-1-Amine has shown promise in several areas. Its unique structure makes it an ideal candidate for studying cyclopropane chemistry, particularly in reactions involving ring-opening or cross-coupling processes. Additionally, its amino group renders it susceptible to various post-synthetic modifications, such as alkylation or acylation, enabling researchers to explore its potential as a building block for more complex molecules. Recent studies have also highlighted its role as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications.

From a pharmacological perspective, rac-(1R,2R)-2-(1-methyl-1H-pyrazol-5-Yl)Cyclopropan-1-Amine exhibits interesting biological properties that warrant further investigation. Its ability to engage in hydrogen bonding and π–π interactions suggests that it could serve as a ligand for protein targets or act as a component in supramolecular assemblies. Preliminary assays have demonstrated moderate activity against certain enzymes, indicating that this compound could be a lead candidate for drug development programs targeting specific therapeutic areas.

Looking ahead, the continued exploration of rac-(1R,2R)-2-(pyrazolyl)cyclopropylamine derivatives is expected to yield new insights into their chemical reactivity and biological activity. Advances in computational chemistry are also expected to play a pivotal role in predicting the behavior of these compounds under various conditions, thereby accelerating their development into practical applications. As research progresses, rac-(1R,2R)-2-(pyrazolyl)cyclopropylamine derivatives are poised to become even more valuable tools in the chemist's arsenal.

In conclusion, rac-(IR,R₂)-(pyrazolyl)cyclopropylamine derivatives, represented by CAS ̃̃̃̃̃̃̃̃̃̃̃̃̃̃̃̃̃ ̃ ̃ ̃ ̄ ¹⁸⁹⁹⁹⁴⁶⁻³⁰⁻⁵ , continue to captivate researchers due to their unique structural features and versatile reactivity. With ongoing advancements in synthetic methods and an increasing understanding of their biological properties,this class of compounds is likely to find new applications across diverse fields.Thus, rac -(IR,R₂)-(pyrazolyl)cyclopropylamine derivatives remain at the forefrontof contemporary chemical research,a testamenttothe ever-evolving natureof scientific discovery.